Cas no 10143-56-3 (Ethanol,2-[2-[(2-methylpentyl)oxy]ethoxy]-)

• Product Name: Ethanol,2-[2-[(2-methylpentyl)oxy]ethoxy]-
• CAS No: 10143-56-3
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• CID: 193674
• PubChem ID: 25009
• Update Time: 2025-04-19

Ethanol,2-[2-[(2-methylpentyl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-methylpentoxy)ethoxy]ethanol
• diethylene glycol monomethylpentyl ether
• Ethanol,2-[2-[(2-methylpentyl)oxy]ethoxy]-
• 2-(2-((2-Methylpentyl)oxy)ethoxy)ethanol
• 2-{2-[(2-methylpentyl)oxy]ethoxy}ethanol
• 2-Methylpentyl carbitol
• 8-Methyl-3,6-dioxa-1-undecanol
• Diethylene glycol mono-2-methylpentyl ether
• Ethanol, 2-(2-((2-methylpentyl)oxy)ethoxy)-
• 2-[2-[(2-Methylpentyl)oxy]ethoxy]ethanol
• Diethyleneglycol mono-2-methylpentyl ether
• SCHEMBL2368148
• 10143-56-3
• DTXSID30906187
• 2-{2-[(2-Methylpentyl)oxy]ethoxy}ethan-1-ol

• Inchi： 1S/C10H22O3/c1-3-4-10(2)9-13-8-7-12-6-5-11/h10-11H,3-9H2,1-2H3
• InChI Key： LSCNICLUNGUIRB-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CC(C)CCC

Computed Properties

• Exact Mass: 190.15696
• Monoisotopic Mass: 190.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.9979 (rough estimate)
• Boiling Point: 265.8°C (rough estimate)
• Refractive Index: 1.4260 (estimate)
• PSA: 38.69